N-(3-Fluorobenzyl)-2-methoxyaniline
Overview
Description
N-(3-Fluorobenzyl)-2-methoxyaniline, more commonly referred to as FBMA, is a compound used in a variety of scientific research applications. It is a synthetic aniline derivative that is used in a number of biochemical and physiological studies, as well as in laboratory experiments. FBMA is a useful tool for researchers due to its ability to act as a substrate for enzymes, receptors, and other proteins.
Scientific Research Applications
FBMA is used in a variety of scientific research applications. It is a useful tool for researchers due to its ability to act as a substrate for enzymes, receptors, and other proteins. FBMA has been used in studies of enzyme kinetics, drug metabolism, and the binding of drugs to receptors. It has also been used in studies of the pharmacokinetics of drugs and in the development of diagnostic assays.
Mechanism of Action
FBMA acts as a substrate for enzymes, receptors, and other proteins. It binds to these proteins and can be used to study their activity or to modify their function. FBMA can also be used to study the binding of drugs to receptors and to study the pharmacokinetics of drugs.
Biochemical and Physiological Effects
FBMA has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, to bind to certain receptors, and to modify the activity of certain proteins. It has also been found to affect the pharmacokinetics of certain drugs.
Advantages and Limitations for Lab Experiments
The use of FBMA in laboratory experiments has a number of advantages. It is relatively simple to synthesize and can be used to study a variety of biochemical and physiological effects. It is also a useful tool for studying the binding of drugs to receptors and for studying the pharmacokinetics of drugs. However, FBMA does have some limitations. It is not always selective for its target proteins, which can lead to inaccurate results.
Future Directions
There are a number of potential future directions for FBMA. It could be used to study the structure and function of enzymes and receptors, as well as to study the pharmacokinetics of drugs. It could also be used to develop new diagnostic assays and to study the effects of drugs on the body. Additionally, it could be used to study the effects of environmental toxins on the body, as well as to study the effects of genetic mutations on the body. Finally, it could be used to study the effects of drugs on the nervous system.
properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]-2-methoxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO/c1-17-14-8-3-2-7-13(14)16-10-11-5-4-6-12(15)9-11/h2-9,16H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXFKOVIICJNCOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NCC2=CC(=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Fluorobenzyl)-2-methoxyaniline |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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